Cas no 28953-18-6 (2-Benzothiazolecarbamicacid, isopropyl ester (8CI))

• Product Name: 2-Benzothiazolecarbamicacid, isopropyl ester (8CI)
• CAS No: 28953-18-6
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 282379
• PubChem ID: 303443
• Update Time: 2025-04-19

2-Benzothiazolecarbamicacid, isopropyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarbamicacid, isopropyl ester (8CI)
• propan-2-yl N-(1,3-benzothiazol-2-yl)carbamate
• AC1L72QO
• benzothiazol-2-yl-carbamic acid isopropyl ester
• NSC191819
• propan-2-yl 1,3-benzothiazol-2-ylcarbamate
• DTXSID50307495
• 28953-18-6
• NSC-191819

• Inchi： 1S/C11H12N2O2S/c1-7(2)15-11(14)13-10-12-8-5-3-4-6-9(8)16-10/h3-7H,1-2H3,(H,12,13,14)
• InChI Key： PCMASJRBVCGCNL-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC(=O)OC(C)C

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 51.22
• LogP: 3.32620